Cas no 37957-24-7 (1,1'-Biphenyl, 4,4'-diisocyanato-2,2'-bis(trifluoromethyl)-)

• Product Name: 1,1'-Biphenyl, 4,4'-diisocyanato-2,2'-bis(trifluoromethyl)-
• CAS No: 37957-24-7
• MF: C₁₆H₆F₆N₂O₂
• MW: 372.221464633942
• CID: 3955883
• PubChem ID: 18358832
• Update Time: 2025-04-22

1,1'-Biphenyl, 4,4'-diisocyanato-2,2'-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4,4'-diisocyanato-2,2'-bis(trifluoromethyl)-
• 4,4'-Diisocyanato-2,2'-bis-trifluoromethyl-bipheny
• GAQVRYAUXJRQSE-UHFFFAOYSA-N
• 4,4 inverted exclamation mark -Diisocyanato-2,2 inverted exclamation mark -bis(trifluoromethyl)-1,1 inverted exclamation mark -biphenyl
• 37957-24-7
• SCHEMBL7177146
• SY310554

• Inchi： 1S/C16H6F6N2O2/c17-15(18,19)13-5-9(23-7-25)1-3-11(13)12-4-2-10(24-8-26)6-14(12)16(20,21)22/h1-6H
• InChI Key： GAQVRYAUXJRQSE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(N=C=O)C=C2C(F)(F)F)=CC=C(N=C=O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 372.03334641Da
• Monoisotopic Mass: 372.03334641Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 58.9Ų